methyl N-(4-chlorobenzoyl)phenylalaninate

• IUPAC Name: methyl 2-[(4-chlorobenzoyl)amino]-3-phenylpropanoate
• InChI: InChI=1S/C17H16ClNO3/c1-22-17(21)15(11-12-5-3-2-4-6-12)19-16(20)13-7-9-14(18)10-8-13/h2-10,15H,11H2,1H3,(H,19,20)
• InChI Key: KREXJITYFSDYJS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(CC1=CC=CC=C1)NC(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C17H16ClNO3
• Molecular Weight: 317.8 g/mol

Description

“Methyl N-(4-chlorobenzoyl)phenylalaninate” is a compound that contains a phenylalanine backbone with a 4-chlorobenzoyl group attached to the nitrogen and a methyl ester at the carboxylic acid end.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of 4-chlorobenzoyl chloride with phenylalanine in the presence of a base, followed by esterification of the carboxylic acid group with methanol.

Molecular Structure Analysis

The molecular structure of this compound would consist of a phenylalanine backbone, with a 4-chlorobenzoyl group attached to the nitrogen and a methyl ester at the carboxylic acid end.

Chemical Reactions Analysis

As for its reactivity, the compound contains an ester group which could undergo hydrolysis under acidic or basic conditions to yield the carboxylic acid and alcohol. The amide bond could also be hydrolyzed under similar conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. It’s likely to be a solid at room temperature, and its solubility would depend on the solvent used.

Mechanism of Action

The mechanism of action of this compound is not clear without further context. If it’s intended for use as a drug, its mechanism would depend on the specific biological target it interacts with.

Safety and Hazards

Without specific information, it’s difficult to comment on the safety and hazards of this compound. As with any chemical, it should be handled with appropriate safety precautions.

Future Directions

The future directions for this compound would depend on its intended use. If it’s a potential drug, further studies would be needed to evaluate its efficacy and safety.